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Compound of Interest

Compound Name: C 87

Cat. No.: B2439096 Get Quote

Technical Support Center: C 87
Welcome to the technical support center for C 87, a potent and selective direct inhibitor of

Factor Xa. This resource is designed to assist researchers, scientists, and drug development

professionals in overcoming common challenges encountered during experimentation, with a

particular focus on solubility issues.

Frequently Asked Questions (FAQs)
Q1: What is C 87 and what is its primary mechanism of action?

A1: C 87 is an orally active anticoagulant that functions as a direct inhibitor of Factor Xa (FXa).

[1][2][3] By binding directly to both free and clot-bound FXa, C 87 blocks the conversion of

prothrombin to thrombin, a key step in the coagulation cascade. This inhibition of thrombin

generation ultimately prevents the formation of blood clots.[3][4][5]

Q2: Why does C 87 exhibit poor aqueous solubility?

A2: C 87 is classified as a Biopharmaceutics Classification System (BCS) Class II drug, which

is characterized by low solubility and high permeability.[6][7] Its molecular structure contributes

to its hydrophobic nature, making it practically insoluble in water and aqueous media.[1]

Q3: What are the common challenges encountered when working with C 87 in the lab?

A3: The primary challenge is its low aqueous solubility, which can lead to:
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Difficulty in preparing stock solutions for in vitro assays.

Precipitation of the compound in aqueous buffers.

Inaccurate results in cell-based assays due to non-homogenous solutions.

Challenges in developing oral formulations with adequate bioavailability.

Q4: In which solvents is C 87 soluble?

A4: C 87 is slightly soluble in some organic solvents. For preparing stock solutions, Dimethyl

Sulfoxide (DMSO) and Dimethylformamide (DMF) are commonly used.[2] It is sparingly soluble

in aqueous buffers, and for experimental purposes, a common approach is to first dissolve C
87 in DMSO and then dilute it with the aqueous buffer of choice.[2]

Troubleshooting Guide: C 87 Solubility Issues
This guide provides solutions to specific problems you might encounter during your

experiments with C 87.
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Problem Possible Cause Recommended Solution

Precipitation of C 87 upon

dilution of DMSO stock in

aqueous buffer.

The concentration of C 87

exceeds its solubility limit in

the final aqueous solution. The

percentage of DMSO in the

final solution is too low to

maintain solubility.

- Increase the final

concentration of DMSO in your

working solution (ensure it is

compatible with your

experimental system). -

Decrease the final

concentration of C 87. -

Prepare a fresh, lower

concentration stock solution in

DMSO. - Consider using a co-

solvent system or a solubility-

enhancing excipient in your

buffer.

Inconsistent results in cell-

based assays.

C 87 may be precipitating in

the cell culture medium,

leading to variable effective

concentrations.

- Visually inspect the culture

medium for any signs of

precipitation after adding C 87.

- Reduce the final

concentration of C 87. -

Increase the serum

concentration in the medium if

your experiment allows, as

serum proteins can sometimes

help to solubilize hydrophobic

compounds. - Prepare a solid

dispersion of C 87 with a

hydrophilic polymer to improve

its aqueous dispersibility.

Low and variable oral

bioavailability in animal

studies.

Poor dissolution of C 87 in the

gastrointestinal tract.

- Formulate C 87 as a solid

dispersion with a hydrophilic

carrier like PEG 4000 or

Poloxamer 188 to enhance its

dissolution rate.[8][9] - Prepare

an inclusion complex with

cyclodextrins.[10][11] -

Develop a lipid-based
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formulation, such as a self-

microemulsifying drug delivery

system (SMEDDS).[6]

Difficulty in preparing a stable

aqueous formulation for

intravenous administration.

C 87's inherent hydrophobicity

leads to rapid precipitation in

aqueous vehicles.

- Explore the use of co-

solvents such as polyethylene

glycol 400 (PEG 400).[1] -

Investigate the use of

cyclodextrins to form a soluble

inclusion complex.[11] -

Consider formulating C 87 as a

nanosuspension.

Quantitative Solubility Data
The solubility of C 87 (Rivaroxaban) in various solvents is summarized below.
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Solvent Solubility Temperature (°C) Reference

Water Practically Insoluble 25 [1]

DMSO ~10 mg/mL Not Specified [2]

87 mg/mL 25 [12]

Dimethylformamide

(DMF)
~10 mg/mL Not Specified [2]

Acetone Slightly Soluble Not Specified [1]

Polyethylene Glycol

400
Slightly Soluble Not Specified [1]

1:1 DMSO:PBS (pH

7.2)
~0.5 mg/mL Not Specified [2]

Acetonitrile
Varies with

temperature
273.15 - 318.15 [13]

Methyl Acetate
Varies with

temperature
273.15 - 318.15 [13]

1-Methyl-2-

pyrrolidinone

Varies with

temperature
273.15 - 323.15 [14]

Experimental Protocols
Protocol 1: Preparation of a C 87 Solid Dispersion by
Solvent Evaporation Method
This protocol describes the preparation of a solid dispersion of C 87 with Polyethylene Glycol

(PEG) 4000 to enhance its dissolution rate.[8][15]

Materials:

C 87 (Rivaroxaban) powder

Polyethylene Glycol (PEG) 4000
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Dichloromethane (DCM)

Mortar and pestle

Rotary evaporator

Sieve (30-mesh)

Procedure:

Weigh the desired amounts of C 87 and PEG 4000 in a weight-to-weight ratio (e.g., 1:1, 1:2,

or 1:3).[8][15]

Dissolve both C 87 and PEG 4000 in a suitable volume of dichloromethane in a round-

bottom flask.

Attach the flask to a rotary evaporator and evaporate the solvent under vacuum at a

controlled temperature (e.g., 40°C).

Continue the evaporation until a solid mass is formed on the wall of the flask.

Further dry the solid mass in a vacuum oven at room temperature to remove any residual

solvent.

Scrape the dried solid dispersion from the flask.

Gently grind the solid dispersion using a mortar and pestle.

Pass the resulting powder through a 30-mesh sieve to obtain a uniform particle size.[8]

Store the prepared solid dispersion in a desiccator until further use.

Protocol 2: In Vitro Dissolution Study of C 87 and its
Formulations
This protocol outlines a standard procedure for evaluating the dissolution rate of C 87 and its

enhanced solubility formulations.[8][16]
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Apparatus and Reagents:

USP Dissolution Apparatus 2 (Paddle type)

Dissolution medium: 900 mL of pH 4.5 acetate buffer containing 0.5% w/v Sodium Lauryl

Sulfate (SLS).[8][16]

C 87 pure drug or formulation equivalent to a specific dose.

UV-Vis Spectrophotometer.

Procedure:

Set up the dissolution apparatus and maintain the temperature of the dissolution medium at

37 ± 0.5°C.

Set the paddle rotation speed to 50 rpm.[8][16]

Add 900 mL of the pre-warmed dissolution medium to each dissolution vessel.

Introduce a weighed amount of C 87 pure drug or its formulation into each vessel.

Withdraw aliquots (e.g., 5 mL) of the dissolution medium at predetermined time intervals

(e.g., 5, 10, 15, 30, 45, and 60 minutes).

Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution

medium.

Filter the withdrawn samples through a 0.45 µm syringe filter.

Analyze the concentration of C 87 in the filtered samples using a UV-Vis spectrophotometer

at the wavelength of maximum absorbance (λmax) for C 87 (approximately 250 nm).[16]

Calculate the cumulative percentage of drug dissolved at each time point.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.researchgate.net/publication/369286183_SOLUBILITY_ENHANCEMENT_OF_RIVAROXABAN_BY_SOLID_DISPERSION_WITH_POLYETHYLENE_GLYCOL_4000/fulltext/641334c1a1b72772e40204fe/SOLUBILITY-ENHANCEMENT-OF-RIVAROXABAN-BY-SOLID-DISPERSION-WITH-POLYETHYLENE-GLYCOL-4000.pdf?origin=scientificContributions
https://www.japtronline.com/index.php/joapr/article/download/647/287/2496
https://www.benchchem.com/product/b2439096?utm_src=pdf-body
https://www.researchgate.net/publication/369286183_SOLUBILITY_ENHANCEMENT_OF_RIVAROXABAN_BY_SOLID_DISPERSION_WITH_POLYETHYLENE_GLYCOL_4000/fulltext/641334c1a1b72772e40204fe/SOLUBILITY-ENHANCEMENT-OF-RIVAROXABAN-BY-SOLID-DISPERSION-WITH-POLYETHYLENE-GLYCOL-4000.pdf?origin=scientificContributions
https://www.japtronline.com/index.php/joapr/article/download/647/287/2496
https://www.benchchem.com/product/b2439096?utm_src=pdf-body
https://www.benchchem.com/product/b2439096?utm_src=pdf-body
https://www.benchchem.com/product/b2439096?utm_src=pdf-body
https://www.japtronline.com/index.php/joapr/article/download/647/287/2496
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2439096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C 87 Mechanism of Action: Inhibition of the Coagulation
Cascade
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Click to download full resolution via product page

Caption: C 87 directly inhibits Factor Xa, a critical enzyme in the coagulation cascade.

Experimental Workflow: Solubility Enhancement of C 87
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Caption: A logical workflow for addressing the solubility challenges of C 87.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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